3-Methyl-7-nonyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
3-Methyl-7-nonyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
331672-05-0
VCID:
VC0401759
InChI:
InChI=1S/C23H30N4O3S/c1-3-4-5-6-7-8-12-15-27-19-20(26(2)22(30)25-21(19)29)24-23(27)31-16-18(28)17-13-10-9-11-14-17/h9-11,13-14H,3-8,12,15-16H2,1-2H3,(H,25,29,30)
SMILES:
CCCCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C
Molecular Formula:
C23H30N4O3S
Molecular Weight:
442.6g/mol
3-Methyl-7-nonyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 331672-05-0
Main Products
VCID: VC0401759
Molecular Formula: C23H30N4O3S
Molecular Weight: 442.6g/mol
![3-Methyl-7-nonyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione - 331672-05-0](/images/no_structure.jpg)
| CAS No. | 331672-05-0 |
|---|---|
| Product Name | 3-Methyl-7-nonyl-8-[(2-oxo-2-phenylethyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C23H30N4O3S |
| Molecular Weight | 442.6g/mol |
| IUPAC Name | 3-methyl-7-nonyl-8-phenacylsulfanylpurine-2,6-dione |
| Standard InChI | InChI=1S/C23H30N4O3S/c1-3-4-5-6-7-8-12-15-27-19-20(26(2)22(30)25-21(19)29)24-23(27)31-16-18(28)17-13-10-9-11-14-17/h9-11,13-14H,3-8,12,15-16H2,1-2H3,(H,25,29,30) |
| Standard InChIKey | ONTXRQLDJLBQBB-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C |
| Canonical SMILES | CCCCCCCCCN1C2=C(N=C1SCC(=O)C3=CC=CC=C3)N(C(=O)NC2=O)C |
| PubChem Compound | 3104751 |
| Last Modified | Nov 11 2021 |
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